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Compound of Interest

Compound Name: 1-Chloro-3-propylbenzene

Cat. No.: B7819253 Get Quote

An In-depth Technical Guide to the Hazards and Safety of 1-Chloro-3-propylbenzene

Section 1: Chemical Identity and Overview
1-Chloro-3-propylbenzene (also known as m-chloropropylbenzene) is an organic compound

derivative of benzene.[1] It is primarily utilized as an intermediate in the synthesis of more

complex molecules within the pharmaceutical, agrochemical, and specialty chemical sectors.[1]

Its molecular structure, featuring a reactive chloro group on the benzene ring, makes it a

versatile precursor for various chemical modifications.[1] Understanding its specific hazards is

paramount for ensuring safety in research and development environments.

Identifier Value Source

IUPAC Name 1-chloro-3-propyl-benzene [2]

CAS Number 57430-24-7 [1][2]

Molecular Formula C₉H₁₁Cl [1][2]

Molecular Weight 154.63 g/mol [3]

Synonyms m-chloropropylbenzene [2]

Section 2: GHS Hazard Identification and
Classification
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The Globally Harmonized System (GHS) provides a standardized framework for

communicating the hazards of chemical products.[4] For 1-Chloro-3-propylbenzene, the

primary hazards are related to irritation and potential environmental toxicity. The classification

underscores the necessity for careful handling to avoid direct contact and release into the

environment.

Hazard Class Pictogram Signal Word Hazard Statement

Skin Irritation
GHS07 (Exclamation

Mark)
Warning

H315: Causes skin

irritation[1]

Eye Irritation
GHS07 (Exclamation

Mark)
Warning

H319: Causes serious

eye irritation[1]

Aquatic Hazard

(Potential)
GHS09 (Environment) Warning

H410: Very toxic to

aquatic life with long

lasting effects

(classification for

isomer 1-chloro-4-

propylbenzene)[3]

Note: While specific aquatic toxicity data for 1-Chloro-3-propylbenzene is limited, its high

lipophilicity (XLogP3 = 4.3) suggests a potential for bioaccumulation.[1] The classification for its

isomer, 1-chloro-4-propylbenzene, which is very toxic to aquatic life, should be considered as a

precautionary indicator.[3]

Section 3: Toxicological Profile and Routes of
Exposure
The primary health risks associated with 1-Chloro-3-propylbenzene are acute irritation upon

direct contact. The causality for these effects lies in the chemical's ability to disrupt the cellular

integrity of skin and eye tissues.

Skin Contact: As indicated by its H315 classification, the compound can cause skin irritation.

[1] Prolonged or repeated contact may lead to redness, itching, and dermatitis. The lipophilic

nature of the molecule facilitates its interaction with the lipid bilayers of skin cells.
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Eye Contact: Direct contact with the eyes is expected to cause serious irritation (H319),

potentially resulting in redness, pain, and temporary vision impairment.[1] Immediate and

thorough rinsing is critical to prevent lasting damage.

Inhalation: While not classified as an acute inhalation hazard, vapours may cause respiratory

irritation, especially at elevated temperatures or in poorly ventilated areas.[5]

Ingestion: Ingestion may be harmful. The related compound, 1-chloro-4-propylbenzene, is

classified as harmful if swallowed (H302).[3]

Section 4: Risk Mitigation and Safe Handling
Protocols
A multi-layered approach to risk mitigation, grounded in the hierarchy of controls, is essential

for safely managing 1-Chloro-3-propylbenzene in a laboratory setting.

Hierarchy of Controls
The most effective safety measures involve designing out the hazard (elimination/substitution),

followed by engineering controls, administrative controls, and finally, personal protective

equipment (PPE).
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Substitution/Elimination
(Most Effective)

Engineering Controls
(e.g., Fume Hood)

 Is substitution feasible? No.

Administrative Controls
(e.g., SOPs, Training)

 Use fume hood.

Personal Protective Equipment (PPE)
(Least Effective)

 Follow SOPs.

Spill Detected Evacuate Immediate Area
Alert Personnel

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Contain Spill with
Absorbent Material

(e.g., Vermiculite, Sand)

Collect Absorbed Material
with Non-Sparking Tools

Place in a Sealed
Container for Disposal

Decontaminate Spill Area
and Equipment

Disposal as
Hazardous Waste

Click to download full resolution via product page

Caption: Emergency workflow for a 1-Chloro-3-propylbenzene spill.

Spill Cleanup Protocol:

Evacuate & Alert: Immediately alert others in the vicinity and evacuate the immediate area.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

PPE: Wear appropriate PPE, including chemical-resistant gloves, goggles, and a lab coat.

Containment: Cover the spill with an inert absorbent material like vermiculite, sand, or

commercial sorbent pads. [6]5. Collection: Carefully collect the absorbed material using non-
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sparking tools and place it into a suitable, sealable container for hazardous waste. [7]6.

Decontamination: Clean the spill area thoroughly with soap and water.

Disposal: Dispose of the container and any contaminated materials as hazardous waste in

accordance with local, state, and federal regulations. [8]

Fire Suppression
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide. [9][6]* Specific Hazards: Decomposition upon burning may produce toxic and

corrosive fumes, including hydrogen chloride gas. [9]* Firefighter Protection: Firefighters

should wear a self-contained breathing apparatus (SCBA) and full protective gear. [9]

Section 6: Environmental Hazards and Disposal
Environmental Fate: Due to its high lipophilicity and the known aquatic toxicity of its isomers, it

is critical to prevent 1-Chloro-3-propylbenzene from entering drains, surface water, or the

sanitary sewer system. [1][3][8]Avoid release to the environment. [9] Disposal: This material

and its container must be disposed of as hazardous waste. [6]Disposal should be handled by a

licensed professional waste disposal service and conducted in accordance with all applicable

environmental regulations. [8]

Section 7: References
PubChem. (n.d.). (1-Chloro-3-phenylpropyl)benzene. National Center for Biotechnology

Information. Retrieved from [Link]

PubChem. (n.d.). 1-Chloro-3-propylbenzene. National Center for Biotechnology

Information. Retrieved from [Link]

Loba Chemie. (2016). 1-CHLORO-3 NITROBENZENE FOR SYNTHESIS MSDS. Retrieved

from [Link]

PubChem. (n.d.). 1-Chloro-3-ethyl-5-propylbenzene. National Center for Biotechnology

Information. Retrieved from [Link]

PubChem. (n.d.). 1-Chloro-4-propylbenzene. National Center for Biotechnology Information.

Retrieved from [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC418431000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC203990050&productDescription=1-CHLORO-3-NITROBENZENE+5G&vendorId=VN00032119&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_1891298723_1-Chloro-3-NitroBenzene-CASNO-121-73-3-MSDS.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-1CHLORO3NITROBENZENE-CASNO-121-73-02765-EN.aspx
https://www.cdhfinechemical.com/images/product/msds/37_1891298723_1-Chloro-3-NitroBenzene-CASNO-121-73-3-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1891298723_1-Chloro-3-NitroBenzene-CASNO-121-73-3-MSDS.pdf
https://www.benchchem.com/product/b7819253?utm_src=pdf-body
https://www.vulcanchem.com/product/vc13356569
https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloro-4-propylbenzene
https://www.fishersci.com/store/msds?partNumber=AC203990050&productDescription=1-CHLORO-3-NITROBENZENE+5G&vendorId=VN00032119&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_1891298723_1-Chloro-3-NitroBenzene-CASNO-121-73-3-MSDS.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-1CHLORO3NITROBENZENE-CASNO-121-73-02765-EN.aspx
https://www.fishersci.com/store/msds?partNumber=AC203990050&productDescription=1-CHLORO-3-NITROBENZENE+5G&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/4417624
https://www.benchchem.com/product/b7819253?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/9942196
https://www.lobachemie.com/msds-1-chloro-3-nitrobenzene-for-synthesis-l02735.html
https://pubchem.ncbi.nlm.nih.gov/compound/123569691
https://pubchem.ncbi.nlm.nih.gov/compound/521435
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7819253?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


International Labour Organization. (2021). International Chemical Safety Cards (ICSC): 1-

CHLORO-3-NITROBENZENE. Retrieved from [Link]

International Labour Organization. (n.d.). ICSC 1633 - 1-CHLORO-3-NITROBENZENE.

Retrieved from [Link]

ChemBK. (2024). 1-chloro-3-phenyl-benzene. Retrieved from [Link]

CHEMM. (n.d.). Personal Protective Equipment (PPE). U.S. Department of Health & Human

Services. Retrieved from [Link]

U.S. Environmental Protection Agency. (2025). Personal Protective Equipment. Retrieved

from [Link]

U.S. Environmental Protection Agency. (2004). Chemical Hazard Classification and Labeling:

Comparison of OPP Requirements and the GHS. Retrieved from [Link]

ChemRadar. (n.d.). GHS Classification Search Tool. Retrieved from [Link]

Carl ROTH. (n.d.). Safety Data Sheet: Chlorobenzene. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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